Cas no 4537-76-2 (1,2-Distearoylphosphatidylethanolamine)

1,2-Distearoylphosphatidylethanolamine structure
4537-76-2 structure
Product Name:1,2-Distearoylphosphatidylethanolamine
CAS No:4537-76-2
MF:C41H82NO8P
MW:748.065454959869
CID:929881
Update Time:2024-02-29

1,2-Distearoylphosphatidylethanolamine Chemical and Physical Properties

Names and Identifiers

    • 1,2-distearoylphosphatidylethanolamine
    • DSPE
    • 1-((((2-Aminoethoxy)hydroxyphosphinyl)oxy)methyl)-1,2-ethanediyl octadecanoate
    • PE 18:0
    • Octadecanoic acid, 1-((((2-aminoethoxy)hydroxyphosphinyl)oxy)methyl)-1,2-ethanediyl ester
    • DC18PE
    • Distearoylphosphatidylethanolamine
    • Distearoly-L-phosphatidylethanolamine
    • 1,2-distearoyl-rac-glycero-3-phosphoethanolamine
    • LVNGJLRDBYCPGB-UHFFFAOYSA-N
    • 3-{[(2-aminoethoxy)(hydroxy)phosph
    • 1,2-Distearoylphosphatidylethanolamine
    • Inchi: 1S/C41H82NO8P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-40(43)47-37-39(38-49-51(45,46)48-36-35-42)50-41(44)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h39H,3-38,42H2,1-2H3,(H,45,46)
    • InChI Key: LVNGJLRDBYCPGB-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(OCCN)OCC(COC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 51
  • Rotatable Bond Count: 43
  • Complexity: 815
  • Topological Polar Surface Area: 134
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